Cas no 2168641-03-8 (2-(5-ethylpyridin-3-yl)sulfanyl-1-(2-methylcyclopropyl)ethan-1-one)

• Product Name: 2-(5-ethylpyridin-3-yl)sulfanyl-1-(2-methylcyclopropyl)ethan-1-one
• CAS No: 2168641-03-8
• MF: C₁₃H₁₇NOS
• MW: 235.345182180405
• CID: 5879327
• PubChem ID: 165504886
• Update Time: 2025-10-28

2-(5-ethylpyridin-3-yl)sulfanyl-1-(2-methylcyclopropyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(5-ethylpyridin-3-yl)sulfanyl-1-(2-methylcyclopropyl)ethan-1-one
• EN300-1478429
• 2168641-03-8
• 2-[(5-ethylpyridin-3-yl)sulfanyl]-1-(2-methylcyclopropyl)ethan-1-one

• Inchi： 1S/C13H17NOS/c1-3-10-5-11(7-14-6-10)16-8-13(15)12-4-9(12)2/h5-7,9,12H,3-4,8H2,1-2H3
• InChI Key： NIXJUXNSWDZMFE-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(CC)C=1)CC(C1CC1C)=O

Computed Properties

• Exact Mass: 235.10308534g/mol
• Monoisotopic Mass: 235.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.3Ų

Additional information on 2-(5-ethylpyridin-3-yl)sulfanyl-1-(2-methylcyclopropyl)ethan-1-one

Comprehensive Overview of 2-(5-ethylpyridin-3-yl)sulfanyl-1-(2-methylcyclopropyl)ethan-1-one (CAS No. 2168641-03-8)

The compound 2-(5-ethylpyridin-3-yl)sulfanyl-1-(2-methylcyclopropyl)ethan-1-one (CAS No. 2168641-03-8) is an emerging chemical entity with significant potential in various scientific and industrial applications. This structurally unique molecule combines a pyridine ring with a cyclopropyl group, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular formula and weight, along with its precise structural configuration, contribute to its distinct chemical properties and reactivity.

One of the key features of 2-(5-ethylpyridin-3-yl)sulfanyl-1-(2-methylcyclopropyl)ethan-1-one is its versatility in synthetic chemistry. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of the ethylpyridinyl and methylcyclopropyl moieties enhances its stability and bioavailability, which are critical factors in drug design. Recent studies highlight its potential in targeting specific enzymes or receptors, making it a valuable candidate for further pharmacological investigations.

In addition to its pharmaceutical applications, 2-(5-ethylpyridin-3-yl)sulfanyl-1-(2-methylcyclopropyl)ethan-1-one has garnered attention in the agrochemical sector. Its unique structure allows it to act as a precursor for pesticides and herbicides, offering a sustainable alternative to traditional compounds. The demand for eco-friendly agrochemicals has surged in recent years, driven by global trends toward sustainable agriculture. This compound's ability to degrade efficiently in the environment without leaving harmful residues aligns with these industry needs.

The material science community has also shown interest in 2-(5-ethylpyridin-3-yl)sulfanyl-1-(2-methylcyclopropyl)ethan-1-one due to its potential applications in polymer chemistry and coatings. Its molecular architecture enables it to participate in cross-linking reactions, enhancing the durability and performance of synthetic materials. Innovations in high-performance polymers, particularly those used in electronics and automotive industries, have created a growing market for such specialized intermediates.

From a commercial perspective, the global market for 2-(5-ethylpyridin-3-yl)sulfanyl-1-(2-methylcyclopropyl)ethan-1-one is expected to expand as its applications diversify. Leading chemical suppliers are increasingly listing this compound in their catalogs, catering to the rising demand from research institutions and industrial manufacturers. Pricing trends indicate a steady increase, reflecting its growing importance in high-value applications. Companies specializing in custom synthesis and contract research are also offering tailored solutions for clients seeking to leverage this compound's unique properties.

Safety and handling protocols for 2-(5-ethylpyridin-3-yl)sulfanyl-1-(2-methylcyclopropyl)ethan-1-one are well-documented, ensuring compliance with international regulatory standards. Proper storage conditions, including temperature control and moisture prevention, are essential to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe transportation and usage, minimizing risks associated with its handling. Researchers and industrial users are advised to adhere to these protocols to ensure optimal performance and safety.

Recent advancements in synthetic methodologies have improved the accessibility of 2-(5-ethylpyridin-3-yl)sulfanyl-1-(2-methylcyclopropyl)ethan-1-one. Innovations in catalytic processes and green chemistry techniques have reduced production costs and environmental impact, making it a more attractive option for large-scale applications. These developments align with the broader industry shift toward sustainable and efficient chemical manufacturing practices.

Looking ahead, the future of 2-(5-ethylpyridin-3-yl)sulfanyl-1-(2-methylcyclopropyl)ethan-1-one appears promising, with ongoing research uncovering new applications and benefits. Collaborative efforts between academia and industry are likely to accelerate its adoption across multiple sectors. As scientific understanding of its mechanisms and properties deepens, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and related fields.

For researchers and industry professionals seeking reliable information on 2-(5-ethylpyridin-3-yl)sulfanyl-1-(2-methylcyclopropyl)ethan-1-one, this overview serves as a comprehensive resource. Its combination of structural uniqueness and functional versatility makes it a standout candidate for innovation and discovery. Stay updated with the latest developments to fully leverage its potential in your projects and applications.